Cas no 129882-15-1 (N-Ethyl-3-[(E)-2-[3-(ethylamino)phenyl]diazen-1-yl]aniline)

• Product Name: N-Ethyl-3-[(E)-2-[3-(ethylamino)phenyl]diazen-1-yl]aniline
• CAS No: 129882-15-1
• CID: 4586890
• Update Time: 2025-10-29

N-Ethyl-3-[(E)-2-[3-(ethylamino)phenyl]diazen-1-yl]aniline Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-3-[(E)-2-[3-(ethylamino)phenyl]diazen-1-yl]aniline

Additional information on N-Ethyl-3-[(E)-2-[3-(ethylamino)phenyl]diazen-1-yl]aniline

Comprehensive Overview of N-Ethyl-3-[(E)-2-[3-(ethylamino)phenyl]diazen-1-yl]aniline (CAS No. 129882-15-1)

N-Ethyl-3-[(E)-2-[3-(ethylamino)phenyl]diazen-1-yl]aniline, identified by its CAS No. 129882-15-1, is a specialized organic compound belonging to the diazenyl family. This compound features a unique azo linkage, which is pivotal in various industrial and research applications. Its molecular structure, characterized by ethylamino and aniline groups, contributes to its distinct chemical properties, making it a subject of interest in fields such as dye synthesis, material science, and pharmaceutical research.

The compound's azo-based architecture is particularly noteworthy due to its ability to absorb and reflect specific wavelengths of light, a property leveraged in the development of advanced colorants. Researchers are increasingly exploring its potential in sustainable dye technologies, aligning with global trends toward eco-friendly manufacturing. Given the rising demand for green chemistry solutions, N-Ethyl-3-[(E)-2-[3-(ethylamino)phenyl]diazen-1-yl]aniline is gaining attention as a candidate for reducing environmental impact in textile and pigment industries.

In addition to its applications in dye chemistry, this compound is also studied for its molecular interactions in bioimaging and sensor development. Its fluorescence properties under certain conditions make it a promising tool for diagnostic imaging and biomedical research. Recent studies have highlighted its compatibility with nanotechnology, where it is used to functionalize nanoparticles for targeted delivery systems.

The synthesis of N-Ethyl-3-[(E)-2-[3-(ethylamino)phenyl]diazen-1-yl]aniline involves precise organic reactions, including diazotization and coupling steps, which require stringent control of reaction conditions. This complexity underscores the importance of high-purity precursors and advanced analytical techniques in its production. Quality assurance is critical, as impurities can significantly affect its performance in end-use applications.

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In conclusion, N-Ethyl-3-[(E)-2-[3-(ethylamino)phenyl]diazen-1-yl]aniline represents a versatile compound with broad potential across multiple industries. Its unique chemical properties and alignment with sustainability goals make it a compelling subject for ongoing research and development. As industries continue to prioritize environmentally responsible practices, the demand for innovative compounds like this is expected to rise, solidifying its role in the future of specialty chemicals.